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Compound of Interest

Compound Name: 2-Phenyl-1-propyl glucuronide

CAS No.: 84718-96-7

Cat. No.: B1194869 Get Quote

2-Phenyl-1-propyl glucuronide is the conjugate base formed by the glycosidic linkage of

glucuronic acid to the primary hydroxyl group of 2-phenyl-1-propanol (hydratropic alcohol).

Unlike its tertiary isomer (2-phenyl-2-propyl glucuronide), this compound possesses a primary

O-glucuronide linkage, conferring distinct stability profiles under hydrolytic conditions.
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Parameter Technical Specification

CAS Number 84718-96-7

Chemical Name
2-Phenyl-1-propyl

-D-glucopyranosiduronic acid

Synonyms
Hydratropic alcohol glucuronide;

-Methylphenethyl alcohol glucuronide

Molecular Formula

C

H

O

Molecular Weight 312.32 g/mol

Parent Aglycone 2-Phenyl-1-propanol (CAS 1123-85-9)

Monoisotopic Mass 312.1210

SMILES
CC(CO[C@@H]1OO)

[C@H]1O)C2=CC=CC=C2

Structural Analysis
The molecule consists of a lipophilic 2-phenylpropyl moiety attached to a hydrophilic glucuronic

acid moiety.

Aglycone: The 2-phenyl-1-propyl group contains a chiral center at the C2 position of the

propyl chain. Unless chirally separated, the CAS 84718-96-7 typically refers to the

glucuronide derived from racemic (

)-2-phenyl-1-propanol.

Linkage: The

-glycosidic bond connects the anomeric carbon (C1') of glucuronic acid to the primary
oxygen at C1 of the propyl chain.
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Stability Profile
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Figure 1: Structural connectivity and stability characteristics of 2-Phenyl-1-propyl
glucuronide.

Part 2: Metabolic Origin & Significance[12]
While often investigated in the context of phenethylamine derivatives, 2-Phenyl-1-propyl
glucuronide is definitively identified as a metabolite of Cumene (Isopropylbenzene).

Metabolic Pathway: Cumene Degradation
Cumene undergoes cytochrome P450-mediated oxidation at the side chain.[1][2] This

bifurcation leads to two distinct alcohol intermediates, which are subsequently glucuronidated.

Major Pathway: Oxidation at the tertiary carbon

2-Phenyl-2-propanol

Tertiary Glucuronide.

Minor Pathway (Target): Oxidation at the primary carbon

2-Phenyl-1-propanol

2-Phenyl-1-propyl glucuronide.

Critical Distinction for Drug Researchers: Researchers often confuse this compound with 1-

phenyl-2-propyl glucuronide, a major metabolite of Amphetamine.
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Amphetamine Metabolite: 1-Phenyl-2-propyl glucuronide (Phenyl ring on C1, Methyl on C2).

Cumene Metabolite: 2-Phenyl-1-propyl glucuronide (Phenyl ring on C2, Methyl on C2).

Implication: Mass spectrometry protocols must differentiate these isomers, as they share

identical molecular weights (MW 312.32) but possess different retention times and

fragmentation patterns.
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Figure 2: Metabolic bifurcation of Cumene yielding 2-Phenyl-1-propyl glucuronide.

Part 3: Synthesis & Experimental Protocols
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For analytical standard generation, chemical synthesis is preferred over enzymatic incubation

due to yield scalability.

Protocol A: Chemical Synthesis (Modified Koenigs-
Knorr)
This method couples the aglycone with an activated glucuronic acid donor.

Reagents:

Aglycone: 2-Phenyl-1-propanol (CAS 1123-85-9).[3]

Donor: Acetobromo-

-D-glucuronic acid methyl ester.

Promoter: Silver carbonate (Ag

CO

) or Cadmium carbonate (CdCO

).

Workflow:

Activation: Dissolve 2-phenyl-1-propanol in anhydrous toluene.

Coupling: Add Acetobromo-glucuronide donor (1.2 eq) and Ag

CO

. Stir in dark at room temperature for 24h.

Deprotection: The resulting intermediate is a methyl ester/acetyl-protected glucuronide.

Step 1: Hydrolysis of acetyl groups using NaOMe/MeOH.

Step 2: Saponification of methyl ester using LiOH/THF/H
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O.

Purification: Isolate via solid-phase extraction (SPE) or semi-preparative HPLC.

Protocol B: Analytical Hydrolysis (Validation)
To confirm the presence of this metabolite in biological matrices (urine/plasma), differential

hydrolysis is used.

Acid Hydrolysis: 2-Phenyl-1-propyl glucuronide is stable in weak acid (unlike its tertiary

isomer, 2-phenyl-2-propyl glucuronide, which undergoes elimination/rearrangement).

Enzymatic Hydrolysis:

Aliquot 100

L urine sample.

Add 50

L

-glucuronidase (from E. coli or Helix pomatia, >5000 units/mL) in acetate buffer (pH 5.0).

Incubate at 37°C for 2 hours.

Extract aglycone (2-phenyl-1-propanol) with ethyl acetate.

Analyze via GC-MS (Target Ion: m/z 105, 136).

Part 4: Analytical Data Summary
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Property Value / Behavior

Retention Time (LC-MS)
Elutes after the more polar hydroxy-metabolites

but before the parent alcohol.

MS/MS Transitions (ESI-)

311

113 (Glucuronide fragment)311

135 (Aglycone loss)311

175 (Glucuronic acid moiety)

Acid Stability High (Primary alcohol conjugate).

Alkali Stability
Moderate (Susceptible to acyl migration if pH >

10).

UV Absorbance ~258 nm (Phenyl chromophore).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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